Cas no 372963-64-9 (2-Benzoyl-5-methylcyclohexane-1,3-dione)

• Product Name: 2-Benzoyl-5-methylcyclohexane-1,3-dione
• CAS No: 372963-64-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 5019870
• Update Time: 2025-05-24

2-Benzoyl-5-methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-5-methylcyclohexane-1,3-dione
• 2-Benzoyl-5-methylcyclohexane-1,3-dione

• Inchi： 1S/C14H14O3/c1-9-7-11(15)13(12(16)8-9)14(17)10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3
• InChI Key： PNHSZWIEAUFLLM-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=2)=O)C(CC(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 51.2

Additional information on 2-Benzoyl-5-methylcyclohexane-1,3-dione

Introduction to 2-Benzoyl-5-methylcyclohexane-1,3-dione (CAS No. 372963-64-9)

2-Benzoyl-5-methylcyclohexane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 372963-64-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This tricarbonyl compound features a cyclohexane core substituted with a benzoyl group at the 2-position and a methyl group at the 5-position, flanked by two carbonyl groups at the 1 and 3 positions. Its unique structural configuration makes it a versatile intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and bioactive molecules.

The structure of 2-Benzoyl-5-methylcyclohexane-1,3-dione lends itself to various chemical transformations, making it a valuable building block for medicinal chemists. The presence of multiple reactive sites—such as the ketones and the benzoyl moiety—enables diverse functionalization strategies. These include condensation reactions, cyclization processes, and nucleophilic additions, which are pivotal in constructing complex molecular architectures. The compound’s stability under standard conditions further enhances its utility in multi-step synthetic pathways.

In recent years, there has been growing interest in 2-Benzoyl-5-methylcyclohexane-1,3-dione due to its potential applications in drug discovery. Researchers have explored its role as a precursor in synthesizing biologically active agents with therapeutic implications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The benzoyl group, in particular, is known to modulate enzyme activity and interactions with biological targets, making it a key feature in pharmacophore design.

One of the most compelling aspects of 2-Benzoyl-5-methylcyclohexane-1,3-dione is its versatility in generating enantiomerically pure compounds. The chiral center at the 5-position allows for stereocontrol during synthesis, which is crucial for developing enantiomerically enriched drugs that exhibit improved efficacy and reduced side effects. This has spurred interest in asymmetric synthesis methodologies that leverage this compound as a starting material. Recent advancements in catalytic asymmetric transformations have enabled more efficient and scalable production of chiral derivatives.

The pharmaceutical industry has also recognized the potential of 2-Benzoyl-5-methylcyclohexane-1,3-dione as a scaffold for novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a platform for structure-based drug design. Computational modeling studies have been conducted to predict how modifications to this compound might enhance its binding affinity to specific biological receptors. These studies highlight the importance of 372963-64-9 in rational drug design approaches.

Moreover, the agrochemical sector has shown interest in this compound due to its potential as an intermediate in synthesizing pesticides and herbicides. The cyclohexane ring and carbonyl functionalities provide a framework that can be modified to target specific biological pathways in pests while minimizing environmental impact. This aligns with the broader trend toward developing greener and more sustainable agrochemicals.

From a synthetic chemistry perspective, 2-Benzoyl-5-methylcyclohexane-1,3-dione exemplifies the importance of functional group interplay in designing versatile intermediates. The combination of electron-withdrawing carbonyls and an electron-donating methyl group creates a dynamic balance that influences reactivity patterns. This has led to innovative synthetic strategies, such as directed ortho-metalation (DoM) reactions and organocatalytic asymmetric transformations, which have expanded the synthetic toolbox for accessing complex molecules.

The industrial production of 372963-64-9 has also seen advancements благодаря modern catalytic systems and green chemistry principles. Processes have been optimized to minimize waste generation while improving yield and selectivity. For example, solvent-free reactions and microwave-assisted synthesis have been employed to enhance reaction efficiency. These innovations underscore the compound’s significance not only in academic research but also in industrial applications where sustainability is paramount.

In conclusion,2-Benzoyl-5-methylcyclohexane-1,3-dione (CAS No. 372963-64-9) represents a cornerstone compound in organic synthesis with far-reaching implications across multiple industries. Its unique structural features make it an invaluable tool for constructing complex molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic methodologies and biological functions associated with this compound,its relevance is expected to grow even further, driving innovation and discovery in chemical science.